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Compound of Interest

Compound Name:
Methyl 4-bromo-3-

hydroxybenzoate

Cat. No.: B121415 Get Quote

This guide provides researchers, scientists, and drug development professionals with a

comprehensive technical resource for the purification of Methyl 4-bromo-3-hydroxybenzoate
via recrystallization. As a critical building block in the synthesis of selective inhibitors and other

complex molecules, achieving high purity of this intermediate is paramount for reliable and

reproducible downstream applications[1][2]. This document moves beyond a simple protocol,

offering in-depth explanations, troubleshooting for common experimental hurdles, and a

framework for logical problem-solving.

Section 1: Physicochemical Properties & Strategic
Considerations
Understanding the fundamental properties of Methyl 4-bromo-3-hydroxybenzoate is the

cornerstone of developing a successful purification strategy. The compound's structure,

featuring a polar hydroxyl group, an ester, and a halogenated aromatic ring, dictates its

solubility behavior.

Table 1: Key Physicochemical Data for Methyl 4-bromo-3-hydroxybenzoate
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Property Value Source(s)

CAS Number 106291-80-9 [1][3][4][5]

Molecular Formula C₈H₇BrO₃ [1][4]

Molecular Weight 231.05 g/mol [1][4]

Appearance
White to off-white crystalline

powder
[3][4][5]

Melting Point 121-125 °C [1][3][4][5]

| Known Solvents | Soluble in Methanol, Chloroform, Dichloromethane |[1][3] |

The key to recrystallization is identifying a solvent or solvent system in which the target

compound is highly soluble at elevated temperatures but sparingly soluble at lower

temperatures[6]. This differential solubility allows for the separation of the desired compound

from impurities that remain dissolved in the cold solvent (mother liquor) or are insoluble in the

hot solvent.

Section 2: Solvent Selection Strategy
The choice of solvent is the most critical variable in recrystallization[7]. For Methyl 4-bromo-3-
hydroxybenzoate, its moderate polarity suggests that a single solvent may not be ideal. It is

often too soluble in polar solvents like methanol even at room temperature (leading to poor

recovery) and poorly soluble in non-polar solvents like hexanes. Therefore, a mixed-solvent

system is highly recommended. A common and effective approach for phenolic compounds is

an alcohol/water system (e.g., Methanol/Water or Ethanol/Water).
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Start: Crude
Methyl 4-bromo-3-hydroxybenzoate

Test Solubility in
Polar Solvent (e.g., Methanol)

Soluble when Hot,
Insoluble when Cold?

 Test #1

Test Solubility in
Non-Polar Solvent (e.g., Toluene)

Insoluble
when Hot?

 Test #2

Soluble at
Room Temp?

 No

Use as Single Recrystallization Solvent

 Yes

 No

Use as 'Good' Solvent
in a Mixed Pair

 Yes

Use as 'Poor' (Anti) Solvent
in a Mixed Pair

 Yes

Find a Different Solvent

 No
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Crystals Formed

No Crystals Formed

After Cooling Period

Are Crystals Present?

Yes No

Are they Solid Crystals or an Oil?

SolidOil

Retry Cooling

Proceed to Filtration
Re-heat to Dissolve.

Add more 'Good' Solvent.
Cool Slowly.

Retry Cooling

Retry Cooling

Induce Crystallization:
1. Scratch Flask

2. Add Seed Crystal

Still No Crystals?

 No (If some form)

Re-heat and Boil Off
Excess Solvent.

Re-cool.

 Yes

Retry Cooling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b121415?utm_src=pdf-body-img
https://www.benchchem.com/product/b121415?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. nbinno.com [nbinno.com]

2. nbinno.com [nbinno.com]

3. Methyl 4-Bromo-3-hydroxybenzoate | 106291-80-9 | Tokyo Chemical Industry (India) Pvt.
Ltd. [tcichemicals.com]

4. Methyl 4-Bromo-3-hydroxybenzoate | 106291-80-9 | TCI Deutschland GmbH
[tcichemicals.com]

5. Methyl 4-Bromo-3-hydroxybenzoate | 106291-80-9 | Tokyo Chemical Industry Co., Ltd.
(APAC) [tcichemicals.com]

6. Recrystallization [sites.pitt.edu]

7. cpha.tu.edu.iq [cpha.tu.edu.iq]

To cite this document: BenchChem. [Technical Support Guide: Recrystallization of Methyl 4-
bromo-3-hydroxybenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121415#recrystallization-techniques-for-purifying-
methyl-4-bromo-3-hydroxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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